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Compound of Interest

Compound Name: 4-Methylbenzylamine

Cat. No.: B130917 Get Quote

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 4-
Methylbenzylamine

This guide provides a detailed analysis of the mass spectrometry fragmentation pattern of 4-
Methylbenzylamine, a primary amine utilized in the synthesis of various bioactive compounds.

An understanding of its fragmentation behavior is essential for its identification and

characterization in complex matrices. This document is intended for researchers, scientists,

and professionals in drug development and analytical chemistry.

Molecular Profile of 4-Methylbenzylamine
4-Methylbenzylamine is an aromatic amine with the following key characteristics:

Property Value Reference

Chemical Formula C₈H₁₁N [1][2][3]

Molecular Weight 121.18 g/mol [2][3][4]

Exact Mass 121.089149 Da [4]

CAS Number 104-84-7 [1][2][3]

IUPAC Name (4-methylphenyl)methanamine [4]
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Electron Ionization Mass Spectrometry (EI-MS)
The data presented here is based on Electron Ionization (EI), a hard ionization technique that

imparts significant energy to the analyte molecule.[5][6] This results in extensive and

reproducible fragmentation, providing a detailed structural fingerprint of the compound.[6] The

high energy, typically 70 eV, often leads to the formation of numerous fragment ions, with the

molecular ion sometimes being of low abundance or absent.[5][6]

Fragmentation Analysis of 4-Methylbenzylamine
The mass spectrum of 4-methylbenzylamine is characterized by several key fragmentation

pathways, originating from the molecular ion (M⁺•) at m/z 121.

Major Fragment Ions
The primary fragmentation processes include benzylic cleavage and rearrangements common

to aromatic amines. The relative abundances of the major ions are summarized in the table

below, based on data from the NIST Mass Spectrometry Data Center.[1]

m/z
Proposed Fragment
Structure

Proposed Fragmentation
Pathway

121 [C₈H₁₁N]⁺• Molecular Ion (M⁺•)

120 [C₈H₁₀N]⁺
Loss of a hydrogen radical (H•)

from the molecular ion

106 [C₇H₈N]⁺
α-cleavage with loss of a

methyl radical (•CH₃)

91 [C₇H₇]⁺

Tropylium cation, formed by

rearrangement and loss of

•CH₂NH₂

77 [C₆H₅]⁺
Phenyl cation, from the loss of

CH₂ from the tropylium ion

30 [CH₄N]⁺
[CH₂=NH₂]⁺, from cleavage of

the benzylic C-C bond
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Fragmentation Pathway Visualization
The following diagram illustrates the principal fragmentation pathways of 4-
methylbenzylamine upon electron ionization.
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4-Methylbenzylamine C₈H₁₁N m/z 121 Molecular Ion [C₈H₁₁N]⁺• m/z 121-e⁻

[M-H]⁺ [C₈H₁₀N]⁺ m/z 120- •H

[M-CH₃]⁺ [C₇H₈N]⁺ m/z 106- •CH₃ (α-cleavage)

Tropylium Cation [C₇H₇]⁺ m/z 91- •CH₂NH₂

[CH₂NH₂]⁺ [CH₄N]⁺ m/z 30Benzylic Cleavage
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Sample Preparation

GC-MS Analysis

Data Processing

arrow 1. Prepare 1 mg/mL Stock Solution

2. Dilute to 1-10 µg/mL

3. Inject 1 µL into GC

4. Chromatographic Separation

5. EI Ionization (70 eV)

6. Mass Detection (m/z 25-200)

7. NIST Library Search

8. Manual Spectral Interpretation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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